Cas no 104398-01-8 (Butanoic acid, 3-[(4-methylphenyl)sulfonyl]-)

• Product Name: Butanoic acid, 3-[(4-methylphenyl)sulfonyl]-
• CAS No: 104398-01-8
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 1142762
• Update Time: 2024-07-27

Butanoic acid, 3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C11H14O4S/c1-8-3-5-10(6-4-8)16(14,15)9(2)7-11(12)13/h3-6,9H,7H2,1-2H3,(H,12,13)
• InChI Key： BWKPKKWDCXHCNV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(S(C1=CC=C(C)C=C1)(=O)=O)C

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 456.7±45.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)